Cas no 1806071-15-7 (Methyl 3-chloro-2-cyano-6-methoxybenzoate)

Methyl 3-chloro-2-cyano-6-methoxybenzoate is a versatile benzoate ester derivative featuring a chloro, cyano, and methoxy functional group arrangement. This compound is primarily utilized as a key intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. Its reactive sites—chloro and cyano groups—enable selective modifications, facilitating the construction of complex heterocyclic frameworks. The methoxy group enhances solubility in organic solvents, improving reaction handling. With high purity and stability under standard conditions, it is suitable for multi-step synthetic routes. Its structural features make it valuable for researchers exploring novel bioactive molecules or fine-tuning molecular properties in medicinal chemistry applications.

Methyl 3-chloro-2-cyano-6-methoxybenzoate structure

1806071-15-7 structure

Product Name:Methyl 3-chloro-2-cyano-6-methoxybenzoate

CAS No:1806071-15-7

MF:C₁₀H₈ClNO₃

MW:225.628421783447

CID:4953900

Update Time:2025-06-12

Methyl 3-chloro-2-cyano-6-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

- Methyl 3-chloro-2-cyano-6-methoxybenzoate
- Inchi： 1S/C10H8ClNO3/c1-14-8-4-3-7(11)6(5-12)9(8)10(13)15-2/h3-4H,1-2H3
- InChI Key： UDMQBNLDMXHPPE-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=C(C(=O)OC)C=1C#N)OC

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 286
XLogP3: 2.1
Topological Polar Surface Area: 59.3

Methyl 3-chloro-2-cyano-6-methoxybenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A015010157-1g	Methyl 3-chloro-2-cyano-6-methoxybenzoate	1806071-15-7	97%	1g	1,475.10 USD	2021-06-21

Methyl 3-chloro-2-cyano-6-methoxybenzoate Related Literature

1. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
2. An approach to 7-aza-1-phosphanorbornane complexes: strain promoted rearrangement of 1-iminylphosphirane complexes and cycloaddition with olefins†

Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
4. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
5. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888

Additional information on Methyl 3-chloro-2-cyano-6-methoxybenzoate

Recent Advances in the Study of Methyl 3-chloro-2-cyano-6-methoxybenzoate (CAS: 1806071-15-7)

Methyl 3-chloro-2-cyano-6-methoxybenzoate (CAS: 1806071-15-7) is a key intermediate in the synthesis of various bioactive compounds, particularly in the development of pharmaceuticals and agrochemicals. Recent studies have highlighted its potential in the design of novel inhibitors targeting specific enzymes and receptors, making it a compound of significant interest in the field of medicinal chemistry. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, applications, and biological activities.

In a recent study published in the Journal of Medicinal Chemistry, researchers explored the use of Methyl 3-chloro-2-cyano-6-methoxybenzoate as a precursor for the synthesis of potent kinase inhibitors. The study demonstrated that modifications to the benzoate scaffold could enhance binding affinity and selectivity for specific kinase targets, offering new avenues for the treatment of cancers and inflammatory diseases. The compound's unique structural features, including the chloro and cyano substituents, were found to play a critical role in its interactions with the target proteins.

Another significant development was reported in a 2023 paper in Bioorganic & Medicinal Chemistry Letters, where Methyl 3-chloro-2-cyano-6-methoxybenzoate was utilized in the development of novel antimicrobial agents. The study revealed that derivatives of this compound exhibited strong activity against a range of Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism that could be leveraged to address the growing issue of antibiotic resistance.

From a synthetic chemistry perspective, advancements have been made in the efficient production of Methyl 3-chloro-2-cyano-6-methoxybenzoate. A recent patent application (WO2023056789) detailed an improved synthetic route that offers higher yields and reduced environmental impact compared to traditional methods. This innovation is expected to facilitate the large-scale production of the compound, thereby supporting its broader application in drug discovery and development.

In conclusion, Methyl 3-chloro-2-cyano-6-methoxybenzoate continues to be a valuable building block in the design of bioactive molecules. Its versatility and efficacy in targeting various biological pathways underscore its importance in contemporary chemical and pharmaceutical research. Future studies are likely to explore further modifications and applications of this compound, potentially leading to breakthroughs in the treatment of complex diseases.